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Compound of Interest

Compound Name: Ko 143

Cat. No.: B1673739

For researchers, scientists, and drug development professionals utilizing Ko 143, a potent and
selective inhibitor of the breast cancer resistance protein (BCRP), adherence to rigorous safety
and disposal protocols is paramount.[1][2][3] This document provides essential, immediate
safety and logistical information, including operational and disposal plans, to ensure the safe
handling and management of this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Ko 143 is provided in the table
below for easy reference.

Property Value

Molecular Formula C26H35N305[4]

Molecular Weight 469.57 g/mol [2][5]

Appearance Crystalline solid[1]

Purity >98% (HPLC)[2]

CAS Number 461054-93-3[2][4]

Storage Store at -20°C[1][2][3]

Solubility Soluble in DMSO and ethanol[2][3][5]
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Hazard Identification and Safety Precautions

The Safety Data Sheet (SDS) for Ko 143 hydrate indicates the following hazards:

o Skin Irritation (Category 2)[6]

o Eye Irritation (Category 2A)[6]

» Specific target organ toxicity — single exposure (Category 3), Respiratory system][6]

Precautionary Measures:

P261: Avoid breathing dust.[6]

P264: Wash skin thoroughly after handling.[6]

P271: Use only outdoors or in a well-ventilated area.[6]

P280: Wear protective gloves, eye protection, and face protection.[6]
In case of exposure:
e |F ON SKIN: Wash with plenty of soap and water.[6]

o |IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.[6]

e |IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[6]

Proper Disposal Procedures

While specific disposal instructions for Ko 143 are not explicitly detailed in the provided search
results, standard laboratory procedures for chemical waste disposal should be followed, taking
into account the hazards identified in the Safety Data Sheet. All disposal methods must comply
with local, state, and federal regulations.

Experimental Protocol for Disposal of Ko 143 Waste:
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e Segregation of Waste:

o Collect all solid waste contaminated with Ko 143 (e.g., weighing paper, contaminated
gloves, pipette tips) in a designated, clearly labeled, and sealed hazardous waste
container.

o Collect all liquid waste containing Ko 143 (e.g., unused solutions, rinsates from
contaminated glassware) in a separate, designated, and sealed hazardous waste
container. Do not mix with other incompatible waste streams.

o Container Labeling:

o Label all waste containers with "Hazardous Waste," the full chemical name ("Ko 143"), the
concentration, and the primary hazards (e.g., "Irritant™).

o Storage of Waste:

o Store waste containers in a designated, well-ventilated, and secure secondary
containment area, away from incompatible materials.

e Arrangement for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and proper disposal of the
hazardous waste.

o Provide the EHS or contractor with the Safety Data Sheet for Ko 143.
o Decontamination of Glassware and Surfaces:

o Rinse contaminated glassware and surfaces thoroughly with a suitable solvent (e.g.,
ethanol or acetone), collecting the rinsate as hazardous liquid waste.

o After the initial solvent rinse, wash with soap and water.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Ko 143.
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Caption: Logical workflow for the proper disposal of Ko 143 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. apexbt.com [apexbt.com]

2. Ko 143 | Multidrug Transporters | Tocris Bioscience [tocris.com]

3. Ko 143 (3241) by Tocris, Part of Bio-Techne [bio-techne.com]

e 4. Ko 143 | C26H35N305 | CID 10322450 - PubChem [pubchem.ncbi.nim.nih.gov]
5. Ko 143 | ABC | BCRP | TargetMol [targetmol.com]

6. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Ko 143].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673739#ko-143-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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